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Compound of Interest

Compound Name: cis-4-Octene

Cat. No.: B1353254 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions

for cis-4-Octene (CAS No: 7642-15-1). Adherence to these guidelines is critical for ensuring a

safe laboratory environment when working with this highly flammable and irritating chemical.

Hazard Identification and Classification
cis-4-Octene is classified as a hazardous chemical under the 2012 OSHA Hazard

Communication Standard (29 CFR 1910.1200)[1]. The primary hazards are associated with its

flammability and its potential to cause irritation to the skin, eyes, and respiratory system.[1][2]

[3]
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Category GHS Classification Signal Word Hazard Statement

Physical Hazard
Flammable liquids,

Category 2[1]
Danger[1][2][3]

H225: Highly

flammable liquid and

vapor[3]

Health Hazard

Skin

Corrosion/Irritation,

Category 2[1]

H315: Causes skin

irritation[1][3]

Serious Eye

Damage/Eye Irritation,

Category 2[1]

H319: Causes serious

eye irritation[1][3]

Specific target organ

toxicity (single

exposure), Category 3

(Respiratory system)

[1]

H335: May cause

respiratory irritation[3]

Aspiration hazard,

Category 1

H304: May be fatal if

swallowed and enters

airways[3]

Physical and Chemical Properties
Understanding the physical and chemical properties of cis-4-Octene is fundamental to its safe

handling and storage.
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Property Value Source

Molecular Formula C₈H₁₆ [2][3][4][5][6][7]

Molecular Weight 112.21 g/mol [3][4][5][6]

Appearance Colorless, clear liquid [3]

Boiling Point 122 °C [6][7]

Melting Point -118.7 °C [6][7]

Flash Point 17 °C [6][7]

Density 0.72 g/cm³ [6][7]

Vapor Pressure 17.9 mmHg at 25°C [7]

Water Solubility Immiscible [4][7]

Refractive Index 1.4130 - 1.4170 [7]

Handling and Storage Precautions
Strict protocols must be followed to mitigate the risks associated with cis-4-Octene.

Prevent Ignition: Keep the chemical away from heat, sparks, open flames, and hot surfaces.

[1][2][8][9] No smoking is permitted in handling areas.[8]

Use Appropriate Equipment: All electrical, ventilating, and lighting equipment must be

explosion-proof.[1][2][8][9] Use only non-sparking tools to prevent ignition.[1][2][8][9]

Control Static Electricity: To avoid ignition of vapors by static electricity discharge, all metal

parts of the equipment must be grounded and bonded.[1][2][8][9]

Ensure Adequate Ventilation: Handle only in a well-ventilated area, preferably within a

chemical fume hood, to keep airborne concentrations below exposure limits.[1][2][9]

Avoid Contact: Do not get the chemical in eyes, on skin, or on clothing.[1][2] Avoid ingestion

and inhalation.[1][2]
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Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][8] Do not eat,

drink, or smoke when using this product.[8]

Container: Keep the container tightly closed and stored in a dry, well-ventilated place.[1][2][8]

Temperature: Store in a cool place, away from heat, sparks, and flame.[1][2][8]

Security: Store in a locked-up, authorized-access area.[8]

Incompatibilities: Store away from strong oxidizing agents.[1]

Exposure Controls and Personal Protective
Equipment (PPE)
Engineering controls and PPE are essential to minimize exposure.

Engineering Controls: Ensure adequate ventilation, especially in confined areas.[1][2]

Eyewash stations and safety showers must be located close to the workstation.[1][2]

Protection Type Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[1][8] Inspect gloves

before use.[2]

Respiratory Protection
If ventilation is inadequate, wear a suitable

respirator.[8]

First Aid and Emergency Procedures
Immediate and appropriate response is crucial in the event of an exposure or emergency.
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Exposure Route First Aid Protocol

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing.[1] If not

breathing, give artificial respiration. Get medical

attention if symptoms occur.[2]

Skin Contact

Take off immediately all contaminated clothing.

[8] Rinse skin with plenty of water or shower for

at least 15 minutes.[2] If skin irritation persists,

call a physician.[2]

Eye Contact

Rinse cautiously and immediately with plenty of

water for at least 15 minutes, also under the

eyelids.[1][2] Remove contact lenses, if present

and easy to do.[1] Get medical attention.[2]

Ingestion
Aspiration Hazard. Do NOT induce vomiting.

Immediately call a POISON CENTER or doctor.

Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry chemical powder, or foam.[1]

Water mist or spray may be used to cool closed containers.[2]

Specific Hazards: This substance is highly flammable.[1][2] Vapors are heavier than air and

may travel to a source of ignition and flash back.[1][2] Containers may explode when heated.

[1][2]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear.[1]
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Routine Handling Protocol

Emergency Response

Engineering Controls
(Fume Hood, Ventilation)

Personal Protective Equipment
(Goggles, Gloves, Lab Coat)

Safe Work Practices
(Grounding, No Ignition Sources)

Chemical Spill

Evacuate & Ventilate
Remove Ignition Sources

Contain with Inert Material

Fire

Activate Alarm
Use CO2, Dry Chem, Foam

Cool Containers

Personnel Exposure Skin: Remove Clothing, Flush 15m
Eyes: Flush 15m, Seek Medical Aid Inhalation: Move to Fresh Air

Ingestion: DO NOT Vomit, Seek Medical Aid

Working with
cis-4-Octene

Routine

Routine

Routine

Emergency

Emergency

Emergency

Click to download full resolution via product page

Caption: Logical workflow for handling cis-4-Octene safely.

Stability and Reactivity
Chemical Stability: Stable under normal storage and handling conditions.[1]

Conditions to Avoid: Exposure to open flames, hot surfaces, and all sources of ignition.[1]

Incompatible Materials: Strong oxidizing agents.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1353254?utm_src=pdf-body-img
https://www.benchchem.com/product/b1353254?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AA4315618&productDescription=CIS-4-OCTENE+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA4315618&productDescription=CIS-4-OCTENE+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA4315618&productDescription=CIS-4-OCTENE+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1353254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazardous Decomposition Products: Combustion may produce carbon monoxide (CO) and

carbon dioxide (CO₂).[1]

Hazardous Polymerization: Hazardous polymerization does not occur.[1]

Toxicological Information
The toxicological properties of cis-4-Octene have not been fully investigated.[1] The available

data indicates the following:

Acute Effects: It is known to cause skin irritation, serious eye irritation, and may cause

respiratory irritation.[1][2][3] Inhalation of high concentrations of vapor may lead to symptoms

such as headache, dizziness, tiredness, nausea, and vomiting.[1] Aspiration into the lungs if

swallowed may be fatal.[3]

Chronic Effects: No information is available on sensitization, mutagenic effects, or

reproductive effects.[1] It is not listed as a carcinogen by IARC, NTP, ACGIH, or OSHA.[1]

Disposal Considerations
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[1] Disposal must be conducted in accordance with local, regional, and

national hazardous waste regulations.[1] Dispose of contents and container to an approved

waste disposal plant.[1][2] Do not empty into drains.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of cis-
4-Octene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1353254#cis-4-octene-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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